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Compound of Interest

Compound Name: D-Moses

Cat. No.: B15569334

A Note on Nomenclature: The query specified "D-Moses." Following a comprehensive search,
it has been determined that this is likely a typographical error, as "D-Moses" is not a
recognized chemical compound in scientific literature. Based on the context of the query, this
guide will focus on D-mannose, a naturally occurring simple sugar that is a C-2 epimer of
glucose and a subject of significant interest in biomedical research.

This guide is intended for researchers, scientists, and drug development professionals,
providing a technical overview of D-mannose, including its procurement for research, biological
significance, and application in experimental protocols.

Procurement of D-Mannose for Research

High-purity D-mannose is essential for reliable and reproducible experimental results. It is
available in various grades, including BioReagent and ACS grade, suitable for applications
ranging from basic laboratory use to mammalian cell culture.[1] When selecting a supplier, it is
crucial to consider the purity, the presence of endotoxins, and the suitability for the intended
application. High Purity Low Endotoxin (HPLE) grades are available for sensitive applications
like clinical skincare and pharmaceutical research.[2][3]

Below is a summary of prominent suppliers of D-mannose for research purposes. Researchers
should always consult the Certificate of Analysis (CoA) for lot-specific details.[4]

Table 1: Key Suppliers of D-Mannose for Research
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Supplier

Example Product
Name

Grade/Purity

Key Features

Sigma-Aldrich (Merck)

D-(+)-Mannose

BioReagent, 299%

Suitable for
mammalian cell

culture.

Cayman Chemical

D-Mannose

298%

Provided with
technical information
on solubility and
stability.[5]

Thermo Fisher

D-(+)-Mannose

ACS, 99.0-101.0%

High-purity grade

suitable for a variety

Scientific of research
applications.
For biochemistry
Carl ROTH D(+)-Mannose >99.5%

applications.[6]

Manufactured from

) ) Crystalline D- High Purity Low
Ardilla Technologies ] natural, non-GMO raw
Mannose Endotoxin (HPLE) )
materials.[2]
Supplies to the global
Healtang Biotech Co., D-Mannose High Purity Low nutraceutical and

Ltd.

Supplements

Endotoxin (HPLE)

pharmaceutical

industries.[3]

Core Technical Data

D-mannose is a monosaccharide with the same chemical formula as glucose but with a

different spatial arrangement of its hydroxyl groups. This structural difference is key to its

unique biological functions.

Table 2: Physicochemical Properties of D-Mannose
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Property Value References
Molecular Formula CeH1206 [5]

Molar Mass 180.16 g/mol [6]

CAS Number 3458-28-4 [51[7]
Appearance White crystalline powder [7]

Melting Point 133-140 °C [1]

Solubility in Water Soluble

Biological Significance and Signaling Pathways

D-mannose plays a critical role in several key biological processes, most notably in the
glycosylation of proteins. It also has significant immunomodulatory effects.

The Central Role of D-Mannose in N-linked
Glycosylation

D-mannose is fundamental to the synthesis of N-linked glycans, which are essential for the
proper folding, stability, and function of many proteins.[8][9] The process begins in the
endoplasmic reticulum, where mannose is incorporated into a lipid-linked oligosaccharide
(LLO) precursor. This precursor is then transferred to nascent polypeptide chains.

Within the cell, D-mannose is phosphorylated by hexokinase to mannose-6-phosphate. This is
a crucial branch point where it can either be directed towards glycolysis via mannose
phosphate isomerase or towards glycosylation pathways via phosphomannomutase 2 (PMM?2).
[10] The latter pathway leads to the formation of GDP-mannose and dolichol-phosphate-
mannose, which are the mannose donors for the growing glycan chain.[10]

Mannose-6-Phosphate
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Caption: Cellular uptake and metabolic pathway of D-mannose for N-linked glycosylation.

Immunomodulatory Effects of D-Mannose

Recent research has highlighted the role of D-mannose in modulating immune responses. D-
mannose can induce the generation of regulatory T cells (Treg cells), which are crucial for
maintaining immune tolerance and suppressing autoimmune reactions.[11] This effect is
mediated by promoting the activation of latent TGF-B.[11] Furthermore, D-mannose has been
shown to suppress immunopathology in animal models of autoimmune diabetes and airway
inflammation.[11]

Experimental Protocols

The following are example protocols for the use of D-mannose in a research setting.

D-Mannose Supplementation in Cell Culture

This protocol is designed to study the effects of exogenous D-mannose on cellular processes
like glycosylation or immune cell function.[1]

Methodology:

o Preparation of Stock Solution: Prepare a sterile 1 M stock solution of D-mannose in
deionized water or a suitable buffer and filter-sterilize.

o Cell Seeding: Plate cells of interest (e.g., fibroblasts, T cells) at the desired density in a multi-
well plate.

» Treatment: The following day, replace the medium with fresh medium containing the desired
final concentration of D-mannose (e.g., 1-25 mM). Include a vehicle control (medium without
added D-mannose).

 Incubation: Culture the cells for the desired experimental duration (e.g., 24-72 hours).

e Analysis: Harvest the cells for downstream analysis, such as western blotting to assess
protein glycosylation, flow cytometry to analyze cell populations, or metabolic assays.[11]
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Caption: Experimental workflow for D-mannose supplementation in cell culture.

In Vitro Mannose Uptake Assay

This protocol provides a method to measure the uptake of D-mannose into cultured cells.[12]
[13]

Methodology:
e Cell Preparation: Seed cells in a 24-well plate and grow to confluency.
o Washing: Gently wash the cells twice with warm phosphate-buffered saline (PBS).

o Uptake Initiation: Add pre-warmed culture medium containing radiolabeled D-mannose (e.g.,
D-[H]mannose) at a known concentration. For competition experiments, include unlabeled
D-mannose or other sugars.[13]
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Incubation: Incubate at 37°C for a short, defined period (e.g., 5-15 minutes) where uptake is
linear.

Uptake Termination: Rapidly wash the cells three times with ice-cold PBS to stop the uptake.
Cell Lysis: Lyse the cells with a suitable buffer (e.g., 0.1 M NaOH).

Quantification: Measure the radioactivity in the cell lysate using a scintillation counter to
determine the amount of D-mannose taken up by the cells.

Seed and Grow Cells
to Confluency

Wash with Warm PBS

'

Add Radiolabeled
D-Mannose Medium

'

Incubate at 37°C
(5-15 min)

Wash with Ice-Cold PBS

Lyse Cells

Quantify Radioactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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